Cas no 890639-38-0 (2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide)

• Product Name: 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide
• CAS No: 890639-38-0
• MF: C₁₉H₂₁N₅O₃S
• MW: 399.466742277145
• CID: 5439739
• PubChem ID: 16451640
• Update Time: 2025-08-02

2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS002250844
• VU0508915-1
• 2-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(3-methoxyphenyl)propanamide
• 890639-38-0
• 2-[1-(4-ethoxyphenyl)tetrazol-5-yl]sulfanyl-N-(3-methoxyphenyl)propanamide
• 2-{[1-(4-ethoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(3-methoxyphenyl)propanamide
• STK953069
• AKOS016247859
• 2-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)thio)-N-(3-methoxyphenyl)propanamide
• F3090-2776
• 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide

• Inchi： 1S/C19H21N5O3S/c1-4-27-16-10-8-15(9-11-16)24-19(21-22-23-24)28-13(2)18(25)20-14-6-5-7-17(12-14)26-3/h5-13H,4H2,1-3H3,(H,20,25)
• InChI Key： VBMUNYXUTXABIB-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C1C=CC(=CC=1)OCC)C(C)C(NC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 399.13651072g/mol
• Monoisotopic Mass: 399.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 117Ų

Additional information on 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide

Introduction to 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide (CAS No. 890639-38-0)

2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide, also known by its CAS number 890639-38-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrazoles and is characterized by its unique structural features, which include a tetrazole ring and a sulfanyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide can be represented as follows: the core structure consists of a propanamide moiety linked to a tetrazole ring via a sulfanyl group. The tetrazole ring is further substituted with a 4-ethoxyphenyl group, while the propanamide moiety is substituted with a 3-methoxyphenyl group. This intricate arrangement of functional groups imparts the compound with specific physicochemical properties that are crucial for its biological activity.

In recent years, tetrazoles have been extensively studied for their diverse pharmacological properties, including their potential as antihypertensive agents, anti-inflammatory drugs, and anticancer agents. The presence of the tetrazole ring in 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide suggests that it may exhibit similar biological activities. The sulfanyl group is known to enhance the lipophilicity and metabolic stability of the compound, which can improve its bioavailability and pharmacokinetic profile.

One of the key areas of research involving 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide is its potential as an antihypertensive agent. Studies have shown that compounds with similar structures can effectively lower blood pressure by acting on various physiological pathways. For instance, the tetrazole ring can interact with angiotensin-converting enzyme (ACE), which plays a crucial role in regulating blood pressure. By inhibiting ACE activity, these compounds can reduce the production of angiotensin II and thereby lower blood pressure.

Beyond its antihypertensive properties, 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines and mediators. Research has demonstrated that certain tetrazole derivatives can modulate the expression of these inflammatory mediators by interacting with specific cellular targets. The presence of the sulfanyl group in this compound may enhance its ability to penetrate cell membranes and reach intracellular targets more effectively.

In addition to its potential therapeutic applications, 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide has been studied for its cytotoxic effects against various cancer cell lines. Cancer remains one of the leading causes of mortality worldwide, and there is an urgent need for new and effective anticancer agents. Tetrazoles have shown promise in this area due to their ability to induce apoptosis and inhibit cell proliferation. Preliminary studies have indicated that this compound can selectively target cancer cells while sparing normal cells, making it a potential candidate for further development in cancer therapy.

The synthesis of 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. The process typically begins with the preparation of the tetrazole ring through a multi-step reaction sequence involving nitrile derivatives and azides. The resulting tetrazole intermediate is then functionalized with the 4-ethoxyphenyl group via a substitution reaction. Finally, the propanamide moiety is introduced through an amide coupling reaction with a 3-methoxyaniline derivative.

The physicochemical properties of 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide, such as its solubility in various solvents and its stability under different conditions, are important considerations for both research and practical applications. These properties can influence factors such as drug formulation and delivery methods. For example, compounds with good aqueous solubility are often preferred for oral administration due to their enhanced bioavailability.

In conclusion, 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methoxyphenyl)propanamide (CAS No. 890639-38-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and make it an attractive candidate for further investigation into areas such as antihypertensive therapy, anti-inflammatory treatment, and anticancer drug development. As research in this field continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.